2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[[6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C20H23F3N4O3/c1-19(2)8-12-4-3-5-14(18(12)30-19)29-11-17(28)24-9-16-26-25-15-7-6-13(10-27(15)16)20(21,22)23/h3-5,13H,6-11H2,1-2H3,(H,24,28)
• InChI Key: WGUJKSFGEXVSRR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC3=NN=C4N3CC(CC4)C(F)(F)F)C
• Molecular Formula: C20H23F3N4O3
• Molecular Weight: 424.4 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H23F3N4O3 and its molecular weight is 424.424. The purity is usually 95%.
BenchChem offers high-quality 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications in Heterocyclic Chemistry

• Enaminone Incorporating a Dibromobenzofuran Moiety : The compound serves as a precursor for novel azines and azolotriazines. This has implications in the development of various heterocyclic compounds with potential applications in medicinal and synthetic chemistry (Sanad & Mekky, 2018).

• Series of Phosphodiesterase Inhibitors : The related 5,6-dihydro-(9H)-pyrazolo[3,4-c]-1,2,4-triazolo[4,3-alpha]pyridine series served as potent inhibitors of human eosinophil phosphodiesterase, which are significant for developing nonionizable analogs with suitable physical properties (Duplantier et al., 2007).

• Cyclocondensation for Novel Heterocycles : The compound's cyclocondensation with hydroxylamine or hydrazine leads to novel heterocyclic compounds. These findings are crucial for the synthesis of diverse heterocycles in pharmaceutical chemistry (Desenko et al., 1998).

Antimicrobial and Anticancer Applications

• Potential Antimicrobial Agents : The synthesis of tetrahydrobenzothienotriazolopyrimidine derivatives as potential antimicrobial agents demonstrates the compound's relevance in the development of new antibacterial and antifungal medications (Soliman et al., 2009).

• Insecticidal Assessment : The compound's derivatives have been assessed for insecticidal properties, especially against the cotton leafworm, Spodoptera littoralis. This indicates its potential use in agricultural pest control (Fadda et al., 2017).

• Synthesis and Biological Assessment : The compound's derivatives have been synthesized and assessed for biological activities, including anticancer and antimicrobial effects, highlighting its potential in medical research (Karpina et al., 2019).

Miscellaneous Applications

• Microwave Assisted Synthesis : The compound's derivatives have been synthesized under microwave-assisted conditions, showing the potential for efficient and environmentally friendly chemical synthesis processes (Ibrahim et al., 2011).

• Ionic Liquid Medium for Synthesis : The use of specific ionic liquids in the synthesis of the compound's derivatives offers advantages in terms of yield, protocol simplicity, and environmental impact (Satyanarayana et al., 2021).